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Compound of Interest

Compound Name: 4,5-Dimethoxy-6-indanaldehyde

Cat. No.: B8405850

CAS Number: 51932-59-3 Chemical Family: Aromatic Aldehyde / Indane Derivative Synonyms:
6-Formyl-4,5-dimethoxyindane; 4,5-Dimethoxy-2,3-dihydro-1H-indene-6-carbaldehyde

Executive Safety Summary

As a Senior Application Scientist, | must emphasize that while specific toxicological data for this
intermediate (CAS 51932-59-3) is limited in public registries, its structural homology to
Veratraldehyde (3,4-dimethoxybenzaldehyde) and Indane mandates a strict Analog-Based
Safety Assessment.

Treat this compound as a Class Il Irritant and a potential Respiratory Sensitizer. The aldehyde
moiety renders it susceptible to autoxidation to the corresponding carboxylic acid upon air
exposure, necessitating inert handling to maintain chemical integrity.

Core Hazard Classification (GHS / Analog-Derived)
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Hazard Category

Classification

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[1][2][3]
) H335: May cause respiratory
STOT - Single Exposure Category 3 o
irritation.
o o - May form explosive peroxides
Reactivity Air/Light Sensitive

or degrade to acid.

Personal Protective Equipment (PPE) Matrix

This matrix is designed as a self-validating system: the hazard dictates the barrier. Do not

deviate from these standards.

Protection Zone

Required Equipment

Technical Justification
(Causality)

Respiratory

N95 / P2 Mask (Minimum) Use
Half-face Respirator with
OV/P100 cartridges for >1g
handling.

Prevents inhalation of fine
dusts/aerosols which can
trigger mucous membrane
inflammation (H335).

Ocular

Chemical Splash Goggles
(ANSI Z87.1+)

Aldehydes are lachrymators.
Safety glasses allow vapor
bypass; goggles provide a

sealed environment.

Dermal (Hands)

Double Nitrile Gloves (min

0.11mm thickness)

Outer Layer: Sacrificial barrier
against contamination. Inner
Layer: Protects against

permeation during doffing.

Dermal (Body)

Lab Coat (Cotton/Poly blend) +
Tyvek Sleeves

Prevents particulate
accumulation on street clothes.
Tyvek sleeves cover the wrist

gap between glove and coat.
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Operational Protocol: From Storage to Synthesis

This workflow ensures both operator safety and compound stability.

A. Storage & Stability[5][6]

o Temperature: Store at 2—8°C (Refrigerated).
o Atmosphere: Under Argon or Nitrogen (Air sensitive).

» Container: Amber glass vial with a Teflon-lined cap (Light sensitive).

B. Weighing & Transfer (Step-by-Step)

o Equilibration: Allow the sealed vial to warm to room temperature before opening. Opening a
cold vial introduces condensation, hydrolyzing the aldehyde.

» Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder
Containment Balance Enclosure.

e Anti-Static Measure: Use an anti-static gun or ionizer bar if the powder is fluffy/static-prone to
prevent dispersal.

» Transfer: Use a disposable spatula. Do not return excess material to the stock vial to avoid
cross-contamination.

C. Reaction Setup

e Solvent Choice: Dissolve in anhydrous solvents (DCM, THF, or Toluene) immediately after
weighing.

« Inerting: Purge the reaction vessel with Nitrogen/Argon for 5 minutes prior to addition.

D. Visualized Workflow

The following diagram illustrates the critical control points (CCPs) for handling this compound
to prevent degradation and exposure.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Cold Storage 30 mins Equilibrate to RT Open Vial > Weighing < 5 mins exposure Immediate Solubilization ransfer via Syringe Reaction Vessel
(2-8°C, Argon) (Prevent Condensation) (Fume Hood + lonizer) (Anhydrous Solvent) (Inert Atmosphere)

Click to download full resolution via product page

Figure 1: Critical Control Points in the handling of 4,5-Dimethoxy-6-indanaldehyde to ensure
safety and purity.

Emergency Response Procedures

In the event of containment breach, execute the following logic immediately.

A. Spill Cleanup (Solid)

o Evacuate the immediate 3-meter radius.
e Don PPE: Goggles, Double Gloves, N95 Respirator.

o Contain: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent
(Vermiculite).

o Clean: Scoop into a hazardous waste bag. Wipe surface with 1M Sodium Bisulfite
(neutralizes aldehydes) followed by soap and water.

B. Exposure Response[3][4][7]

» Eye Contact: Flush with water for 15 minutes holding eyelids open.[2][3][4] Consult an
ophthalmologist (Aldehydes can cause protein cross-linking in the cornea).

» Skin Contact: Wash with soap and water.[3][5] Do not use alcohol (increases permeability).

¢ Inhalation: Move to fresh air. If wheezing occurs, seek medical attention.

C. Emergency Logic Diagram
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Figure 2: Decision logic for immediate response to spills or exposure incidents.

Disposal Protocols

Disposal must comply with local environmental regulations (RCRA in the US, waste codes in
EV).

o Classification: Hazardous Organic Waste (Aldehyde).
e Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or strong bases.
e Labeling: "Flammable Solid, Organic, N.O.S. (Contains 4,5-Dimethoxy-6-indanaldehyde)."

¢ Neutralization (Optional for small scale): Small amounts (<500mg) can be treated with
agueous Sodium Bisulfite solution before disposal into organic waste streams, reducing
volatility and reactivity.
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» Synthesis & Characterization: Cannon, J. G., et al. "Centrally acting emetics. 8.
Miscellaneous structures related to apomorphine.” The Journal of Organic Chemistry, vol. 39,
no. 19, 1974, pp. 2913-2916. (Describes the synthesis of Compound 11: 4,5-dimethoxy-6-
indanaldehyde).

e Analog Hazard Data (Veratraldehyde): PubChem. "Veratraldehyde (CAS 120-14-9) Safety
Data." National Library of Medicine.

o General Aldehyde Safety: National Research Council (US) Committee on Prudent Practices
in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of
Chemical Hazards. National Academies Press, 2011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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